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Compound of Interest

Compound Name: 3-[(Propan-2-yloxy)methyl]phenol

Cat. No.: B2773610 Get Quote

Essential Safety and Handling Guide for 3-[(Propan-
2-yloxy)methyl]phenol
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with 3-[(Propan-2-yloxy)methyl]phenol. Given its chemical structure,

which combines a phenol and an ether functional group, this compound requires careful

handling to mitigate potential risks. The following procedures are based on established safety

protocols for phenolic and ether compounds.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to ensure safety when handling 3-
[(Propan-2-yloxy)methyl]phenol. The following table summarizes the recommended PPE.
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Body Part Recommended Protection Specifications

Eyes/Face
Safety Goggles and Face

Shield

Chemical splash goggles are

required. A face shield should

be worn over the goggles,

especially when there is a

potential for splashes.[1][2][3]

[4]

Hands Double Gloves

For incidental contact, double-

layered nitrile gloves are

recommended. For prolonged

contact or handling of

concentrated solutions, heavy-

duty gloves such as butyl

rubber or neoprene should be

worn over nitrile gloves.[1][2]

[4]

Body Laboratory Coat and Apron

A flame-resistant lab coat that

is fully buttoned is required.

For larger quantities or splash

risks, a chemical-resistant

apron should be worn over the

lab coat.[1][2][4][5]

Feet Closed-toe Shoes

Sturdy, closed-toe shoes must

be worn to protect against

spills.

Respiratory Fume Hood

All handling of 3-[(Propan-2-

yloxy)methyl]phenol should be

conducted in a certified

chemical fume hood to avoid

inhalation of vapors.[1][2][5]

Operational Plan and Experimental Protocol
Handling and Storage:
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Preparation: Before handling, ensure that a safety shower and eyewash station are

accessible and that a spill kit is available.[3] Never work alone when handling this chemical.

[3]

Ventilation: All work with 3-[(Propan-2-yloxy)methyl]phenol must be performed in a

properly functioning chemical fume hood.[1][2][5]

Ignition Sources: As ethers can form flammable and explosive peroxides, keep the

compound away from heat, sparks, open flames, and other ignition sources.[6][7]

Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area.[2][6] It should be stored away from incompatible materials such as

strong oxidizing agents, acids, and bases.[5][7] Protect from light and moisture.[2]

Experimental Procedure:

Don all required PPE as outlined in the table above.

Conduct all transfers and manipulations of the compound within a chemical fume hood.

When transferring, pour liquids carefully to avoid splashing and the generation of static

electricity.[6]

Keep containers tightly closed when not in use.[1]

After handling, wash hands and forearms thoroughly with soap and water.[1][8]

Disposal Plan
Waste Collection:

All waste contaminated with 3-[(Propan-2-yloxy)methyl]phenol, including excess reagent,

contaminated labware, and used PPE, must be collected as hazardous chemical waste.[2]

Do not dispose of this chemical down the drain.[6]

Collect liquid waste in a designated, properly labeled, and sealed waste container.
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Solid waste, such as contaminated gloves and paper towels, should be placed in a separate,

clearly labeled solid waste container.

Waste Disposal:

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.

Contact your institution's environmental health and safety (EHS) office for specific disposal

procedures.

Label the waste container clearly with the chemical name and associated hazards.

Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing. Flush the affected area with

copious amounts of water for at least 15 minutes. For phenol exposure, it is highly

recommended to then apply polyethylene glycol (PEG 300 or 400) to the affected area.[3]

Seek immediate medical attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes while

holding the eyelids open.[9] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[10][11]

Spill: For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite).[6]

For larger spills, evacuate the area and contact your EHS office. Ensure proper PPE is worn

during cleanup.[1]

Workflow Diagram
The following diagram illustrates the standard operating procedure for handling and disposing

of 3-[(Propan-2-yloxy)methyl]phenol.
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Workflow for Handling and Disposal of 3-[(Propan-2-yloxy)methyl]phenol

Preparation

Handling

Disposal

Verify accessible safety shower and eyewash station

Don all required PPE (goggles, face shield, double gloves, lab coat)

Work within a certified chemical fume hood

Proceed to handling

Handle away from ignition sources

Keep containers closed when not in use

Collect waste in a labeled, sealed container

Proceed to disposal

Dispose of as hazardous waste following institutional protocols

Decontaminate work area

Remove PPE and wash hands thoroughly

Click to download full resolution via product page
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Caption: Standard operating procedure for the safe handling and disposal of 3-[(Propan-2-
yloxy)methyl]phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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